Cas no 2171772-17-9 (tert-butyl 4-(3-aminopiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-aminopiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate
• CAS No: 2171772-17-9
• MF: C₁₅H₂₉N₃O₃
• MW: 299.409064054489
• CID: 6323777
• PubChem ID: 165602000
• Update Time: 2025-05-20

tert-butyl 4-(3-aminopiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-aminopiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate
• 2171772-17-9
• EN300-1643029

• Inchi： 1S/C15H29N3O3/c1-13(2,3)21-12(19)18-9-6-15(20,7-10-18)14(16)5-4-8-17-11-14/h17,20H,4-11,16H2,1-3H3
• InChI Key： HQFGDPSAXWGQII-UHFFFAOYSA-N
• SMILES： OC1(CCN(C(=O)OC(C)(C)C)CC1)C1(CNCCC1)N

Computed Properties

• Exact Mass: 299.22089180g/mol
• Monoisotopic Mass: 299.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.8Ų

Additional information on tert-butyl 4-(3-aminopiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate

Introduction to Tert-butyl 4-(3-aminopiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2171772-17-9)

Tert-butyl 4-(3-aminopiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate, identified by its CAS number 2171772-17-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of piperidine derivatives, which are widely recognized for their structural versatility and biological activity. The presence of both amine and hydroxyl functional groups in its molecular structure enhances its potential as a pharmacophore, making it a valuable candidate for the development of novel therapeutic agents.

The molecular structure of tert-butyl 4-(3-aminopiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate consists of a central piperidine ring substituted with a tert-butyl group, a secondary amine at the 3-position, and a hydroxypiperidine moiety at the 4-position. This arrangement not only contributes to its unique chemical properties but also opens up diverse possibilities for interaction with biological targets. The compound’s stereochemistry, particularly the configuration of the piperidine ring, plays a crucial role in determining its pharmacological efficacy and selectivity.

In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases. The amine group in tert-butyl 4-(3-aminopiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate serves as a key pharmacophoric element, enabling interactions with biological receptors and enzymes. Furthermore, the hydroxyl group introduces polarity to the molecule, which can influence its solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of structural features such as the amine and hydroxyl groups makes it an attractive scaffold for designing molecules with enhanced binding affinity and reduced toxicity. Researchers have been exploring its utility in developing treatments for neurological disorders, where precise modulation of receptor activity is essential. The tert-butyl group provides steric hindrance, which can be leveraged to optimize pharmacokinetic properties such as bioavailability and metabolic clearance.

Recent studies have highlighted the importance of piperidine derivatives in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The structural motif present in tert-butyl 4-(3-aminopiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate shares similarities with known active ingredients in several clinical candidates, suggesting its potential as a lead compound or building block for further optimization.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. The presence of chiral centers in the molecule necessitates precise stereocontrol during synthesis to achieve enantiomerically pure compounds, which is critical for pharmaceutical applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising effects on various biological targets. For instance, modifications at the amine group have shown potential inhibitory activity against certain enzymes implicated in inflammation and pain pathways. Additionally, structural analogs have been investigated for their ability to modulate neurotransmitter receptors, offering insights into their potential use as therapeutic agents.

The hydroxypiperidine moiety contributes to the compound’s solubility profile, which is an important consideration for drug formulation. Enhanced solubility can lead to better oral bioavailability and improved tissue penetration, thereby increasing therapeutic efficacy. Researchers are also exploring ways to optimize metabolic stability by incorporating protective groups or altering electronic properties through substituent effects.

As computational chemistry advances, virtual screening methods are being increasingly utilized to identify promising candidates like tert-butyl 4-(3-aminopiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate for further experimental validation. Molecular docking studies have revealed that this compound can interact with specific binding pockets on target proteins with high affinity. These findings provide a rational basis for designing next-generation drugs with improved pharmacological profiles.

The development pipeline for this class of compounds is expected to expand as more research is conducted into their mechanisms of action and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel treatments for unmet medical needs.

In conclusion,tert-butyl 4-(3-aminopiperidin-3-yl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2171772-17-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological potential. Its role as a versatile scaffold for drug development underscores its importance in ongoing research efforts aimed at discovering new therapeutic agents.